![molecular formula C18H21FN4O2 B2798005 (3-(Dimethylamino)phenyl)(3-((5-fluoropyrimidin-2-yl)oxy)piperidin-1-yl)methanone CAS No. 2034428-83-4](/img/structure/B2798005.png)
(3-(Dimethylamino)phenyl)(3-((5-fluoropyrimidin-2-yl)oxy)piperidin-1-yl)methanone
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Description
(3-(Dimethylamino)phenyl)(3-((5-fluoropyrimidin-2-yl)oxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H21FN4O2 and its molecular weight is 344.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Preclinical Profiling
The compound has been involved in the synthesis and preclinical profiling of P2X7 antagonists, which are of interest due to their potential applications in treating mood disorders. A notable study developed a dipolar cycloaddition reaction to access novel P2X7 antagonists containing synthetically challenging chiral centers, leading to the discovery of compounds with robust receptor occupancy at low doses in rats, indicating their potential for phase I clinical trials for mood disorder treatments (Chrovian et al., 2018).
Anticancer Activity
Another area of research has involved the synthesis of derivatives to explore anticancer effects associated with the piperidine framework. Variations in the functional group at the N-terminal of the piperidine led to compounds with antiproliferative activity against human leukemia cells, indicating the compound's utility in developing potential anticancer agents (Vinaya et al., 2011).
Neuroprotective Activities
Research into aryloxyethylamine derivatives, including this compound, has shown potential neuroprotective effects against glutamate-induced cell death in rat pheochromocytoma cells and anti-ischemic activity in vivo. These findings suggest the compound's relevance in the development of new anti-ischemic stroke agents (Zhong et al., 2020).
Antimicrobial Activity
The compound has also been evaluated for its antimicrobial activity, with derivatives synthesized and tested against pathogenic bacterial and fungal strains. Some derivatives exhibited good antimicrobial activity, underscoring the compound's potential as a basis for developing new antimicrobial agents (Mallesha & Mohana, 2014).
properties
IUPAC Name |
[3-(dimethylamino)phenyl]-[3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN4O2/c1-22(2)15-6-3-5-13(9-15)17(24)23-8-4-7-16(12-23)25-18-20-10-14(19)11-21-18/h3,5-6,9-11,16H,4,7-8,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYXDUWLRPSPLIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC(=C1)C(=O)N2CCCC(C2)OC3=NC=C(C=N3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.